1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate

• IUPAC Name: 1-[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]-2,2-diphenylethanone;oxalic acid
• InChI: InChI=1S/C27H30N2O2.C2H2O4/c1-2-31-25-15-13-22(14-16-25)21-28-17-19-29(20-18-28)27(30)26(23-9-5-3-6-10-23)24-11-7-4-8-12-24;3-1(4)2(5)6/h3-16,26H,2,17-21H2,1H3;(H,3,4)(H,5,6)
• InChI Key: RMCMSVDYOUJQGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C29H32N2O6
• Molecular Weight: 504.6 g/mol

Description

1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate, also known as DPA-714, is a novel PET (Positron Emission Tomography) imaging agent. It is a selective ligand for the translocator protein (TSPO) and is used to study the distribution and function of this protein in the body.

Mechanism of Action

1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate binds selectively to the TSPO, which is located on the outer mitochondrial membrane. The binding of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate to TSPO results in the modulation of various signaling pathways, including the regulation of calcium homeostasis, mitochondrial function, and apoptosis. The exact mechanism of action of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate is not fully understood, but it is thought to involve the modulation of the immune response and inflammation.
Biochemical and Physiological Effects:
1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate has been shown to modulate various physiological processes, including inflammation, apoptosis, and mitochondrial function. It has also been shown to have anticancer properties, with studies demonstrating its ability to inhibit tumor growth and induce apoptosis in cancer cells. 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate has also been shown to modulate the immune response, with studies demonstrating its ability to suppress the activation of immune cells.

Advantages and Limitations for Lab Experiments

1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate has several advantages for lab experiments. It is a selective ligand for TSPO and has high affinity and specificity for this protein. It is also stable and can be easily synthesized in large quantities. However, there are some limitations to its use in lab experiments. It is a radioactive compound and requires specialized equipment and facilities for handling and storage. It also has a short half-life and requires a continuous supply of the radiotracer for imaging studies.

Future Directions

There are several future directions for the use of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate in scientific research. One area of interest is the use of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate in the study of neuroinflammation and neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is the use of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate in the study of cancer and its potential as a therapeutic agent. Additionally, there is interest in the development of new TSPO ligands with improved properties and specificity for imaging and therapeutic applications.
Conclusion:
In conclusion, 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate is a novel PET imaging agent that is used to study the distribution and function of the translocator protein (TSPO) in the body. It has several advantages for lab experiments, including its high affinity and specificity for TSPO, stability, and ease of synthesis. However, it also has limitations, including its radioactive nature and short half-life. 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate has several potential applications in scientific research, including the study of neuroinflammation, neurodegenerative diseases, and cancer.

Synthesis Methods

The synthesis of 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate involves a multi-step process. The first step involves the reaction of 4-ethoxybenzylamine with diphenylacetyl chloride to form 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine. The second step involves the reaction of the piperazine intermediate with oxalic acid to form 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate oxalate. The final product is obtained after purification through recrystallization.

Scientific Research Applications

1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate is used in PET imaging to study the distribution and function of the translocator protein (TSPO) in the body. TSPO is expressed in various tissues, including the brain, immune cells, and peripheral tissues. It is involved in various physiological processes such as cell proliferation, apoptosis, and inflammation. The expression of TSPO is upregulated in various pathological conditions such as neuroinflammation, neurodegeneration, and cancer. PET imaging with 1-(diphenylacetyl)-4-(4-ethoxybenzyl)piperazine oxalate can provide valuable information about the distribution and function of TSPO in these conditions.